Cas no 2168765-10-2 (4-(2-fluoroethyl)-5-(2-sulfanylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-fluoroethyl)-5-(2-sulfanylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2168765-10-2
• MF: C₁₀H₁₀FN₃S₂
• MW: 255.33490228653
• CID: 6368817
• PubChem ID: 165508295
• Update Time: 2025-05-20

4-(2-fluoroethyl)-5-(2-sulfanylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoroethyl)-5-(2-sulfanylphenyl)-4H-1,2,4-triazole-3-thiol
• 2168765-10-2
• EN300-1274993

• Inchi： 1S/C10H10FN3S2/c11-5-6-14-9(12-13-10(14)16)7-3-1-2-4-8(7)15/h1-4,15H,5-6H2,(H,13,16)
• InChI Key： RFBPRMRYZFGLIX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2S)N1CCF

Computed Properties

• Exact Mass: 255.03001784g/mol
• Monoisotopic Mass: 255.03001784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.7Ų

Additional information on 4-(2-fluoroethyl)-5-(2-sulfanylphenyl)-4H-1,2,4-triazole-3-thiol

4-(2-Fluoroethyl)-5-(2-sulfanylphenyl)-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

4-(2-Fluoroethyl)-5-(2-sulfanylphenyl)-4H-1,2,4-triazole-3-thiol, also known by its CAS Registry Number 2168765-10-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles and triazoles, which are well-known for their versatile reactivity and structural diversity. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of 4-(2-fluoroethyl)-5-(2-sulfanylphenyl)-4H-1,2,4-triazole-3-thiol comprises a central triazole ring fused with a thiol group. The substituents on the triazole ring include a fluorinated ethyl group at position 4 and a sulfanylphenyl group at position 5. These substituents significantly influence the compound's electronic properties, reactivity, and potential applications. The presence of the fluorine atom introduces electron-withdrawing effects, while the sulfanylphenyl group contributes to aromaticity and potential redox activity.

Recent studies have highlighted the importance of CAS No. 2168765-10-2 in the development of novel materials for optoelectronic devices. Its unique electronic configuration makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) cells. Researchers have reported enhanced charge transport properties in materials incorporating this compound, suggesting its potential role in improving device efficiency and stability.

In addition to its electronic applications, 4-(2-fluoroethyl)-5-(2-sulfanylphenyl)-4H-1,2,4-triazole-3-thiol has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere for certain pharmacophores has led to its investigation as a potential lead compound in drug discovery programs targeting various therapeutic areas. Recent computational studies have demonstrated its potential to interact with key biological targets, such as enzymes involved in inflammatory pathways.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic substitution reactions and coupling reactions involving sulfur-containing intermediates. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the increasing demand for scalable production methods.

The structural characterization of CAS No. 2168765-10-2 has been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques have provided valuable insights into the compound's conformational preferences and stereochemical properties, which are critical for understanding its reactivity and biological interactions.

In terms of safety considerations, while no specific hazards have been reported for this compound under normal handling conditions, it is recommended to follow standard laboratory safety protocols when working with it. Proper ventilation and personal protective equipment should be used during synthesis and handling to minimize exposure risks.

In conclusion, 4-(2-fluoroethyl)-5-(2-sulfanylphenyl)-4H-1,2,4-triazole-3-thiol, or CAS No. 2168765-10-2, represents a versatile organic compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for further research and development in fields ranging from materials science to medicinal chemistry. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.